Cas no 66549-18-6 (1,2,4-Triazolo[4,3-b]pyridazine, 8-methyl-6-[3-(trifluoromethyl)phenyl]-)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazine, 8-methyl-6-[3-(trifluoromethyl)phenyl]-
• CAS No: 66549-18-6
• MF: C₁₃H₉F₃N₄
• MW: 278.232572317123
• CID: 4122570
• PubChem ID: 12726848
• Update Time: 2025-04-24

1,2,4-Triazolo[4,3-b]pyridazine, 8-methyl-6-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine, 8-methyl-6-[3-(trifluoromethyl)phenyl]-
• DTXSID101154037
• CHEMBL155832
• 8-Methyl-6-[3-(trifluoromethyl)phenyl]-1,2,4-triazolo[4,3-b]pyridazine
• SCHEMBL2463789
• 66549-18-6

• Inchi： 1S/C13H9F3N4/c1-8-5-11(19-20-7-17-18-12(8)20)9-3-2-4-10(6-9)13(14,15)16/h2-7H,1H3
• InChI Key： MPEBTNWHZFFGGB-UHFFFAOYSA-N
• SMILES： C12=NN=CN1N=C(C1=CC=CC(C(F)(F)F)=C1)C=C2C

Computed Properties

• Exact Mass: 278.07793079Da
• Monoisotopic Mass: 278.07793079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.1Ų